Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Axitinib Impurity 2 versus other tyrosine kinase
Inhibitor impurities

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Axitinib Impurity 2

CAS No.: 1428728-83-9

Cat. No.: S1790298

Understanding Axitinib Impurity 2

Axitinib Impurity 2 is a known dimeric impurity of the anticancer drug Axitinib, which is a Tyrosine

Kinase Inhibitor (TKI) used in cancer therapy [1] [2]. The table below summarizes its core chemical identity:

Property Description

Chemical Name 2,2'-[(2,4-Di-2-pyridinyl-1,3-cyclobutanediyl)bis(1H-indazole-3,6-diylthio)]bis[N-
methylbenzamide] [1] [3]

CAS Number 1428728-83-9 [1] [3] [2]

Molecular CaaH36Ns02S2 [1] [3] [2]

Formula

Molecular 772.94 g/mol [1] [3] [2]

Weight

Synonyms Axitinib Dimer, Axitinib Dimer Impurity [1] [3]

Comparison with Other Axitinib Impurities
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Axitinib has several other documented impurities. The following table provides a comparative overview of

Axitinib Impurity 2 against a selection of nitroso and process-related impurities.

. Molecular
Impurity CAS Molecular .
Weight Key Structural Features
Name Number Formula
(g/mol)
Axitinib 1428728- Ca4H36Ns02S2 772.94 [1] Dimer structure with a
Impurity 2 83-9 [1] [1] cyclobutane core [1]
(Dimer)
Axitinib N/A C7HaINsO [4] 273.0 [4] [5] 6-lodo-1-nitroso-1H-indazole [4]
Nitroso [5] [5]
Impurity 2
Axitinib N/A C15H12N402S 312.3 [5] N-Methyl-2-((1-nitroso-1H-
Nitroso [5] indazol-6-yl)thio)benzamide [5]
Impurity 3
Axitinib N/A C15H11IN4O2S 438.2 [9] 2-((3-lodo-1-nitroso-1H-indazol-6-
Nitroso [5] yl)thio)-N-methylbenzamide [5]
Impurity 4
Axitinib 886230-75- Ci9HisN4Os3[5]  350.4 [5] Nitro-substituted indazole with
Impurity 16 7 [5] pyridine and tetrahydropyran
groups [5]
Axitinib 885126-34- CisH12IN30OS 409.2 [9] 2-((3-lodo-1H-indazol-6-yl)thio)-
Impurity 26 11[5] [5] N-methylbenzamide [5]

Role in Research and Analysis

All listed impurities, including Axitinib Impurity 2, are used as reference standards for analytical

purposes in pharmaceutical development and quality control [4] [5] [2]. Their primary applications include:

¢ Analytical Method Development and Validation (AMV)
¢ Quality Control (QC) during commercial production of Axitinib [4] [5]
e Supporting regulatory filings like Abbreviated New Drug Applications (ANDA) [4] [5]
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Suppliers typically provide these impurities with a Certificate of Analysis (CoA) to ensure regulatory

compliance [3] [2].

Critical Safety Considerations for TKI Impurities

While specific toxicology data for Axitinib Impurity 2 is not available in the search results, it is crucial to

be aware of the risks associated with TKI impurities in general.

¢ Nitrosamine Impurities: Nitroso impurities (like Axitinib Nitroso Impurities 2, 3, and 4) are a class of
genotoxic compounds subject to strict regulatory control due to their potential to cause cancer [4] [5].

¢ Severe Cutaneous Adverse Reactions (SCARs): Some TKIs have been associated with life-
threatening skin reactions, such as Stevens-Johnson Syndrome (SJS) and Toxic Epidermal
Necrolysis (TEN) [6]. While these are typically linked to the active drug itself, the role of specific
impurities in triggering such reactions is a critical area of monitoring and investigation.

Pathway and Workflow Overview

The following diagram illustrates the role of Axitinib and its impurities in the context of Tyrosine Kinase

Inhibitor (TKI) action and drug development workflow.
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Key Experimental and Handling Considerations

Based on the gathered information, here are protocols and considerations for researchers working with these

impurities.

e Handling and Storage: These impurities are intended for research and analytical use only and are
not for human consumption [4] [3] [5]. It is recommended to store them at room temperature,
protected from light [5].

e Experimental Protocols (Generalized): While detailed experimental protocols are not provided in
the search results, the use of these impurities typically involves techniques standard in
pharmaceutical analysis:

o Chromatographic Separation: Use of High-Performance Liquid Chromatography (HPLC)
or Ultra-Performance Liquid Chromatography (UPLC) to separate the impurity from the main
drug compound and other impurities.
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o Detection and Quantification: Employing detectors like PDA (Photodiode Array) or Mass
Spectrometry (MS) for identification and quantification against a certified reference standard.

o Method Validation: Following ICH guidelines to validate the analytical method for parameters
such as specificity, accuracy, precision, linearity, and range.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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